Cas no 1805327-60-9 (5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol)
5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties
Names and Identifiers
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- 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol
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- Inchi: 1S/C8H8ClF2NO/c9-2-6-3-12-7(8(10)11)1-5(6)4-13/h1,3,8,13H,2,4H2
- InChI Key: MZWODWHAZLNIHE-UHFFFAOYSA-N
- SMILES: ClCC1=CN=C(C(F)F)C=C1CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- XLogP3: 1
- Topological Polar Surface Area: 33.1
5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029073785-250mg |
5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol |
1805327-60-9 | 97% | 250mg |
$499.20 | 2022-04-01 | |
| Alichem | A029073785-500mg |
5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol |
1805327-60-9 | 97% | 500mg |
$790.55 | 2022-04-01 | |
| Alichem | A029073785-1g |
5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol |
1805327-60-9 | 97% | 1g |
$1,534.70 | 2022-04-01 |
5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol
Comprehensive Overview of 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805327-60-9)
5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805327-60-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential as a building block in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with strategically placed substituents, makes it a versatile intermediate for drug discovery and material science.
In recent years, the demand for fluorinated compounds like 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in developing small-molecule inhibitors and covalent modifiers, aligning with trends in targeted therapy and precision medicine. The compound’s chloromethyl group enables selective modifications, while the difluoromethyl moiety contributes to improved lipophilicity—a critical factor in CNS drug design.
From an industrial perspective, CAS 1805327-60-9 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its synthesis typically involves multi-step reactions, including halogenation and hydroxymethylation, with yields optimized through modern catalytic methods. Environmental considerations also drive innovation, as greener alternatives to traditional solvents (e.g., microwave-assisted synthesis) are explored to reduce waste.
The compound’s relevance extends to crop protection chemicals, where its structural motifs are leveraged to design next-generation fungicides. With increasing global emphasis on sustainable agriculture, 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol is studied for its potential to enhance pesticide efficacy while minimizing ecological impact. This aligns with searches for "eco-friendly agrochemical intermediates" and "fluorine in crop science," reflecting broader market priorities.
Analytical characterization of CAS 1805327-60-9 employs advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and stereochemistry. Quality control protocols are critical, given the compound’s use in GMP-compliant pharmaceutical production. Discussions in patent literature highlight its incorporation into proteolysis-targeting chimeras (PROTACs)—a hot topic in oncology research.
In summary, 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-methanol exemplifies the intersection of medicinal chemistry and industrial application. Its adaptability to diverse synthetic pathways and alignment with trends like fluorine chemistry and green synthesis ensure its continued relevance. For researchers exploring "pyridine-based drug design" or "difluoromethylation strategies," this compound offers a compelling case study in innovation.
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